Cas no 141761-82-2 (methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate)

• Product Name: methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate
• CAS No: 141761-82-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD14560549
• CID: 1027203
• PubChem ID: 15665683
• Update Time: 2025-10-28

methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate
• Methyl 3-amino-5-bromo-2-hydroxybenzoate
• ANW-72905
• CTK4C2786
• SBB100067
• SureCN7413023
• RP14026
• methylaminobromohydroxybenzenecarboxylate
• 2-Amino-4-bromo-6-(methoxycarbonyl)phenol
• AB0058219
• Z4157
• ST24031020
• 5-Bromo-2-hydroxy-3-(methoxycarbonyl)aniline
• 3-amino-
• AKOS005073457
• 3-amino-5-bromo-2-hydroxybenzoic acid methyl ester
• Benzoic acid, 3-amino-5-bromo-2-hydroxy-, methyl ester
• MFCD14560549
• METHYL 3-AMINO-5-BROMO-2-HYDROXYBENZOATE 95+%
• SCHEMBL7413023
• CS-W006666
• DB-351943
• J-522141
• Methyl 3-amino-5-bromosalicylate, 2-Amino-4-bromo-6-(methoxycarbonyl)phenol, 5-Bromo-2-hydroxy-3-(methoxycarbonyl)aniline
• 141761-82-2
• Methyl3-amino-5-bromo-2-hydroxybenzenecarboxylate
• MD-0032
• Methyl 3-amino-5-bromo-2-hydroxybenzoate 95+per cent
• DTXSID90576547
• methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate

• MDL： MFCD14560549
• Inchi： 1S/C8H8BrNO3/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,11H,10H2,1H3
• InChI Key： OLJRJOTYBRIVQN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)O)N

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 318.8±42.0 °C at 760 mmHg
• Flash Point: 146.6±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate

Comprehensive Overview of Methyl 3-Amino-5-Bromo-2-Hydroxybenzenecarboxylate (CAS No. 141761-82-2)

Methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate (CAS No. 141761-82-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, a bromo substituent, and a hydroxybenzenecarboxylate backbone, makes it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s CAS number 141761-82-2 is a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With increasing interest in green chemistry and bioactive molecules, methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate has gained attention for its potential in catalysis and material science. Recent studies highlight its utility in constructing heterocyclic frameworks, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs.

From an industrial perspective, the synthesis of methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate often involves palladium-catalyzed cross-coupling or electrophilic aromatic substitution, methods frequently searched by organic chemists. These processes align with trends toward atom economy and low-waste production, addressing environmental concerns. The compound’s solubility in polar solvents like DMSO and methanol further enhances its practicality in lab-scale and industrial applications.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 141761-82-2, ensuring purity and consistency. These methods are frequently discussed in academic forums and patent literature, reflecting their importance in quality control. Additionally, the compound’s stability under ambient conditions makes it a reliable choice for long-term storage, a key consideration for procurement managers.

Emerging applications of methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate include its use in fluorescent probes and polymeric materials, areas gaining traction in nanotechnology and diagnostics. Searches for “brominated aromatic compounds in materials science” have surged, underscoring its relevance. Furthermore, its low toxicity profile (as per available data) supports its adoption in bioconjugation and biomarker development, meeting the demand for safer chemical alternatives.

In summary, methyl 3-amino-5-bromo-2-hydroxybenzenecarboxylate (CAS No. 141761-82-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—position it as a compound of enduring scientific and commercial interest. As research evolves, its role in addressing challenges like drug resistance and sustainable agriculture will likely expand, reinforcing its importance in the chemical enterprise.